Cas no 75523-11-4 (Indomethacin Acyl-b-D-glucuronide)

• Product Name: Indomethacin Acyl-b-D-glucuronide
• CAS No: 75523-11-4
• MF: C₂₅H₂₄ClNO₁₀
• MW: 533.91176700592
• MDL: MFCD09840802
• CID: 558972
• PubChem ID: 70691027
• Update Time: 2025-04-19

Indomethacin Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid,1-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate]
• Indomethacin Acyl-β-D-glucuronide
• INDOMETHACIN ACYL-B-D-GLUCURONIDE
• Indomethacin Acyl--D-glucuronide
• IndoMethacin Glucuronide
• (2S,3S,4S,5R,6S)-6-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• A-D-glucuronide
• beta-D-Glucopyranuronic acid, 1-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate)
• (2S,3S,4S,5R,6S)-6-(2-(1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-indol-3-yl)acetyl)oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid
• Indomethacin Acyl-?-D-glucuronide
• UNII-B7MV2JQJ3W
• W-203729
• .BETA.-D-GLUCOPYRANURONIC ACID, 1-(1-(4-CHLOROBENZOYL)-5-METHOXY-2-METHYL-1H-INDOLE-3-ACETATE)
• Indomethacin acyl glucuronide
• 75523-11-4
• CHEBI:184406
• Indomethacin Acyl-
• CHEMBL2074828
• B7MV2JQJ3W
• (2S,3S,4S,5R,6S)-6-({2-[1-(4-CHLOROBENZOYL)-5-METHOXY-2-METHYLINDOL-3-YL]ACETYL}OXY)-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
• Indomethacin Acyl-b-D-glucuronide

• MDL： MFCD09840802
• Inchi： 1S/C25H24ClNO10/c1-11-15(10-18(28)36-25-21(31)19(29)20(30)22(37-25)24(33)34)16-9-14(35-2)7-8-17(16)27(11)23(32)12-3-5-13(26)6-4-12/h3-9,19-22,25,29-31H,10H2,1-2H3,(H,33,34)/t19-,20-,21+,22-,25+/m0/s1
• InChI Key： QCBWEVBGELGABM-CZLVRFMKSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(=C1C)CC(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)OC)=O

Computed Properties

• Exact Mass: 533.10900
• Monoisotopic Mass: 533.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 165A^2

Experimental Properties

• Density: 1.574
• Melting Point: 82-84°C
• Boiling Point: 708.474°C at 760 mmHg
• Flash Point: 382.271°C
• Refractive Index: 1.664
• PSA: 164.75000
• LogP: 1.27810

Indomethacin Acyl-b-D-glucuronide Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles